Cas no 816449-87-3 (Methyl 3-(Bromomethyl)-5-Fluorobenzoate)

• Product Name: Methyl 3-(Bromomethyl)-5-Fluorobenzoate
• CAS No: 816449-87-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD22988208
• CID: 4200567
• PubChem ID: 58938186
• Update Time: 2025-10-29

Methyl 3-(Bromomethyl)-5-Fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-5-fluoro-, methyl ester
• methyl 3-(bromomethyl)-5-fluorobenzoate
• LOZCUFYQMNZINM-UHFFFAOYSA-N
• BS-32831
• EN300-95488
• 3-Bromomethyl-5-fluoro-benzoic acid methyl ester
• 816449-87-3
• methyl3-(bromomethyl)-5-fluorobenzoate
• W10896
• SCHEMBL1401435
• MFCD22988208
• RHB44987
• 978-679-6
• Methyl 3-(Bromomethyl)-5-Fluorobenzoate

• MDL： MFCD22988208
• Inchi： 1S/C9H8BrFO2/c1-13-9(12)7-2-6(5-10)3-8(11)4-7/h2-4H,5H2,1H3
• InChI Key： LOZCUFYQMNZINM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 3-(Bromomethyl)-5-Fluorobenzoate

Methyl 3-(Bromomethyl)-5-Fluorobenzoate: A Comprehensive Overview

Methyl 3-(Bromomethyl)-5-Fluorobenzoate, identified by the CAS number 816449-87-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a methyl ester group, a bromomethyl substituent, and a fluorine atom, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development.

The chemical structure of Methyl 3-(Bromomethyl)-5-Fluorobenzoate is characterized by a benzoate ring with specific substituents that influence its chemical reactivity and physical properties. The presence of the fluorine atom at the 5-position introduces electron-withdrawing effects, which can enhance the electrophilicity of the molecule. Meanwhile, the bromomethyl group at the 3-position serves as a reactive site for various substitution and addition reactions. These structural features make it a versatile building block in organic synthesis.

Recent studies have explored the use of Methyl 3-(Bromomethyl)-5-Fluorobenzoate in the development of advanced polymers and materials. Researchers have demonstrated that this compound can be employed as a monomer in polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. For instance, a study published in Advanced Materials highlighted its role in synthesizing high-performance polyesters with improved durability under harsh environmental conditions.

In addition to its role in materials science, Methyl 3-(Bromomethyl)-5-Fluorobenzoate has shown promise in medicinal chemistry. Its ability to act as a precursor for bioactive molecules has been leveraged in drug discovery efforts targeting various diseases. A notable example is its use in the synthesis of anti-inflammatory agents, where the bromomethyl group facilitates key transformations necessary for achieving desired pharmacological profiles.

The synthesis of Methyl 3-(Bromomethyl)-5-Fluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability for industrial applications.

Furthermore, computational studies have provided deeper insights into the electronic properties of Methyl 3-(Bromomethyl)-5-Fluorobenzoate. Using density functional theory (DFT), researchers have mapped out its molecular orbitals and reactivity patterns, which are critical for predicting its behavior in various chemical reactions.

In conclusion, Methyl 3-(Bromomethyl)-5-Fluorobenzoate (CAS No: 816449-87-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile reactivity continue to open new avenues for innovation across multiple scientific disciplines.